Ethyl 4-(2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H18N6O3S/c1-2-30-21(29)15-3-5-16(6-4-15)23-18(28)13-31-19-8-7-17-24-25-20(27(17)26-19)14-9-11-22-12-10-14/h3-12H,2,13H2,1H3,(H,23,28)
• InChI Key: ANEITXPVGNWHTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2
• Molecular Formula: C21H18N6O3S
• Molecular Weight: 434.5 g/mol

Description

This compound is a pale yellow solid. It belongs to the class of 1,2,4-triazoles, which are heterocyclic compounds containing two carbon and three nitrogen atoms in the five-membered aromatic azole chain. These compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Physical And Chemical Properties Analysis

This compound is a pale yellow solid with a melting point of 188–189 °C. The IR, 1H NMR, 13C NMR, and EI-MS spectra provide information about its physical and chemical properties.

Scientific Research Applications

Synthesis and Characterization

Heterocyclic compounds incorporating a thiadiazole moiety have been synthesized as potential insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. These compounds are created using versatile precursors to form various heterocycles, including pyrrole, pyridine, and triazolo derivatives, showcasing the chemical diversity achievable with such frameworks (Fadda et al., 2017).

Similarly, thienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial properties, demonstrating the potential of these heterocyclic compounds in addressing microbial resistance. The reaction strategies employed allow for the efficient annelation of various moieties, resulting in compounds with pronounced antimicrobial activity (Bhuiyan et al., 2006).

Biological Activities

The synthesis and in vitro screening of novel pyridine and fused pyridine derivatives, including triazolopyridine and pyridotriazine derivatives, have been conducted. These compounds were evaluated for their antimicrobial and antioxidant activities, demonstrating the application of heterocyclic chemistry in developing new therapeutic agents (Flefel et al., 2018).

Moreover, pyrazoline and pyrazole derivatives have been synthesized and assessed for their antibacterial and antifungal activities. This research highlights the potential of these compounds in creating new antimicrobial agents to combat resistant strains of bacteria and fungi (Hassan, 2013).

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been found to inhibit c-met/vegfr-2 kinases . These kinases play crucial roles in cell proliferation and angiogenesis, making them important targets in cancer treatment .

Mode of Action

This inhibition can lead to a decrease in cell proliferation and angiogenesis, which are key processes in the growth and spread of cancer cells .

Biochemical Pathways

Given its potential role as a kinase inhibitor, it may impact pathways related to cell growth and angiogenesis . By inhibiting these pathways, the compound could potentially slow or halt the progression of certain types of cancer.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for related compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These studies would typically include assessments of absorption, distribution, metabolism, and excretion, all of which can impact a drug’s bioavailability and efficacy.

Result of Action

Based on the potential targets and mode of action, it can be inferred that the compound may lead to a reduction in cell proliferation and angiogenesis . This could result in a slowing or halting of cancer progression.